Cas no 352458-03-8 (N-(2-METHOXYPHENYL)-2-(3-OXO-1,2,3,4-TETRAHYDROQUINOXALIN-2-YL)ACETAMIDE)

• Product Name: N-(2-METHOXYPHENYL)-2-(3-OXO-1,2,3,4-TETRAHYDROQUINOXALIN-2-YL)ACETAMIDE
• CAS No: 352458-03-8
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 843373
• PubChem ID: 2834475
• Update Time: 2025-10-27

N-(2-METHOXYPHENYL)-2-(3-OXO-1,2,3,4-TETRAHYDROQUINOXALIN-2-YL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(2-METHOXYPHENYL)-2-(3-OXO-1,2,3,4-TETRAHYDROQUINOXALIN-2-YL)ACETAMIDE
• N-(2-methoxyphenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
• SCHEMBL6698946
• CS-0221247
• AKOS000116922
• J-522950
• EN300-08692
• Oprea1_819281
• AKOS016040153
• F0030-0071
• 1,2,3,4-Tetrahydro-N-(2-methoxyphenyl)-3-oxo-2-quinoxalineacetamide
• Z31269297
• 352458-03-8
• SMR000069163
• SR-01000421005-1
• HMS2417L16
• G34551
• NCGC00062459-02
• SR-01000421005
• MLS000060935
• N-(2-methoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydro-2-quinoxalinyl)acetamide
• STK264152
• CBKinase1_012530
• CBDivE_005042
• CBKinase1_000130
• AB00075603-01
• AF-399/34136045
• CHEMBL1392428
• Oprea1_384244
• AB00075603-12
• AB00075603-02
• N-(2-Methoxy-phenyl)-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide
• Cambridge id 5217840

• MDL： MFCD00523080
• Inchi： 1S/C17H17N3O3/c1-23-15-9-5-4-8-13(15)19-16(21)10-14-17(22)20-12-7-3-2-6-11(12)18-14/h2-9,14,18H,10H2,1H3,(H,19,21)(H,20,22)
• InChI Key： ADBJRYXMRWOLKF-UHFFFAOYSA-N
• SMILES： O=C1C(CC(NC2C=CC=CC=2OC)=O)NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 311.12699141g/mol
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.5Ų

Additional information on N-(2-METHOXYPHENYL)-2-(3-OXO-1,2,3,4-TETRAHYDROQUINOXALIN-2-YL)ACETAMIDE

N-(2-METHOXYPHENYL)-2-(3-OXO-1,2,3,4-TETRAHYDROQUINOXALIN-2-YL)ACETAMIDE (CAS 352458-03-8): A Comprehensive Overview

N-(2-Methoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide (CAS 352458-03-8) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This quinoxaline derivative features a unique molecular structure combining an acetamide moiety with a methoxyphenyl group, making it particularly interesting for drug discovery applications. The compound's molecular formula is C17H17N3O3, with a molecular weight of 311.34 g/mol.

Recent scientific literature highlights the growing importance of N-(2-methoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide in the development of novel therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with studies suggesting possible applications in addressing cellular signaling pathways. The compound's tetrahydroquinoxaline core provides structural features that are valuable for molecular interactions with biological targets.

The synthesis of CAS 352458-03-8 typically involves multi-step organic reactions, starting from commercially available quinoxaline precursors. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, reflecting the pharmaceutical industry's growing commitment to green chemistry principles. Analytical characterization of this compound typically employs advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy to ensure structural integrity and purity.

From a pharmacological perspective, the N-(2-methoxyphenyl)acetamide derivative demonstrates interesting physicochemical properties that influence its drug-likeness. The compound exhibits moderate lipophilicity (predicted logP ~2.5) and good stability under physiological conditions, making it suitable for further medicinal chemistry optimization. These characteristics align with current trends in small molecule drug development, where researchers seek compounds with balanced properties for optimal bioavailability.

In the context of current pharmaceutical research trends, 352458-03-8 represents an important example of heterocyclic chemistry applications in drug discovery. The scientific community continues to explore its potential as a molecular scaffold for various therapeutic areas, particularly in fields requiring modulation of protein-protein interactions. Recent patent literature suggests growing intellectual property interest in related compounds, indicating their potential commercial value.

The compound's 3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl moiety contributes to its three-dimensional structure, which is crucial for specific biological interactions. This feature has become increasingly important in modern drug design, where researchers target complex biomolecular interfaces. The methoxyphenyl substitution further enhances the molecule's ability to engage with various biological targets through diverse interaction modes.

Quality control standards for N-(2-methoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide typically require ≥95% purity for research applications, with stringent specifications for residual solvents and impurities. Analytical methods development for this compound presents interesting challenges due to its unique structural features, driving innovation in chromatographic separation techniques.

From a commercial perspective, CAS 352458-03-8 serves as an important research chemical for pharmaceutical companies and academic institutions engaged in drug discovery programs. The compound's availability from specialty chemical suppliers has facilitated numerous structure-activity relationship studies, contributing to the broader understanding of quinoxaline-based pharmacophores.

Recent advances in computational chemistry have enabled more efficient exploration of this compound's potential applications. Molecular docking studies and in silico ADMET predictions provide valuable insights that guide experimental research, reducing development timelines and costs. This approach aligns with current industry efforts to accelerate drug discovery through computer-aided drug design methodologies.

The stability profile of N-(2-methoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide under various storage conditions has been extensively studied to ensure reliable research outcomes. Proper handling typically recommends storage at controlled room temperature in airtight containers, protected from light and moisture. These storage considerations are particularly important for maintaining the compound's integrity in long-term research projects.

As the pharmaceutical industry continues to explore novel small molecule therapeutics, compounds like 352458-03-8 provide valuable templates for medicinal chemistry programs. Their structural complexity offers multiple points for chemical modification, enabling researchers to fine-tune pharmacological properties while maintaining desired target engagement characteristics.

Current research trends suggest growing interest in the metabolic fate of such compounds, with studies investigating their biotransformation pathways and potential metabolites. This information is crucial for understanding the compound's pharmacokinetic profile and guiding further structural optimization efforts in drug development programs.

The scientific literature contains numerous references to structural analogs of N-(2-methoxyphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide, highlighting the versatility of this chemical scaffold. Researchers continue to explore various substitutions on both the quinoxaline ring and the methoxyphenyl group to optimize biological activity and drug-like properties.

In conclusion, CAS 352458-03-8 represents an important compound in modern medicinal chemistry, offering diverse research opportunities in pharmaceutical development. Its unique structural features and potential biological activities make it a valuable subject for ongoing scientific investigation, particularly in the context of innovative therapeutic approaches. As research progresses, this compound and its derivatives may contribute significantly to addressing unmet medical needs through novel mechanism-based interventions.